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Compound of Interest

Compound Name:
3-Dimethylamino-2-methyl-2-

propenal

Cat. No.: B1144346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Dimethylamino-2-methyl-2-propenal, a substituted α,β-unsaturated aldehyde, is a chemical

intermediate with potential applications in organic synthesis. This technical guide provides a

comprehensive overview of its safety data, physicochemical properties, and available

experimental protocols. The information is intended to support researchers, scientists, and drug

development professionals in the safe handling, storage, and potential application of this

compound. It is important to note that while extensive data on the chemical's safety and

properties are available, information regarding its specific biological activities and signaling

pathways is currently limited in publicly accessible literature.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 3-Dimethylamino-2-methyl-2-
propenal, compiled from various safety data sheets and chemical databases.

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C6H11NO [1]

Molecular Weight 113.16 g/mol [2]

Appearance
Dark-yellow to light yellow solid

or liquid
[3][4]

Melting Point 34-38 °C [5]

Boiling Point 110-115 °C at 1 mmHg [6]

Density 0.971 g/mL at 25 °C [3]

Vapor Pressure Negligible [3]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility Does not mix well with water [3]

Table 2: Toxicological and Hazard Data
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Parameter Value Source(s)

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[1]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[2]

Acute Toxicity

No significant acute

toxicological data identified in

literature search. Not classified

as harmful by ingestion,

though may be damaging to

individuals with pre-existing

organ damage.

[3]

Carcinogenicity

According to the International

Agency for Research on

Cancer, this compound is a

possible carcinogen.

[7]

Experimental Protocols
Detailed experimental protocols for 3-Dimethylamino-2-methyl-2-propenal are not widely

published. However, the following sections outline the available information on its synthesis

and analytical methods.

Synthesis of 3-Dimethylamino-2-methyl-2-propenal
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A patented method describes the synthesis of a related compound, 3-dimethylamino-2,2-

dimethylpropanal, from isobutyraldehyde, dimethylamine, and formaldehyde. The reaction is

carried out at a temperature of 80 to 120°C and a pressure of 1.5 to 4 bar, with a reaction time

of 1 to 6 hours. A crucial parameter is maintaining a pH value of 9 to 11.[8] Another source

suggests the preparation of 3-(dimethylamino)-2-methyl-2-propenal can be achieved through

the condensation reaction of methyl malonate and dimethylamine.[7]

Spectroscopic and Computational Analysis
The photophysics of 3-Dimethylamino-2-methyl-2-propenal has been investigated using

resonance Raman spectroscopy and computational methods.[6] The computational studies

employed Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level of theory and the

Complete Active Space Self-Consistent Field (CASSCF) method to analyze its electronic

structure and excited states.

Safety and Handling
Based on the available Safety Data Sheets (SDS), the following procedures are recommended

for handling 3-Dimethylamino-2-methyl-2-propenal.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.[1][3]

Respiratory Protection: A NIOSH/MSHA-approved respirator is required if exposure limits are

exceeded or if irritation is experienced. Use in a well-ventilated area is crucial.[1][3]

Storage
Store in a cool, dry, well-ventilated area in original, tightly sealed containers.[3] Keep away from

incompatible materials such as oxidizing agents and strong bases.[3]

Spills and Disposal
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Minor Spills: Clean up spills immediately. Avoid breathing dust and contact with skin and

eyes. Use dry clean-up procedures and avoid generating dust. Place spilled material in a

clean, dry, sealable, labeled container for disposal.[3]

Major Spills: Evacuate the area. Alert emergency responders. Wear appropriate PPE.

Prevent spillage from entering drains or water courses.[3]

Disposal: Dispose of contents and container to an approved waste disposal plant.[1]

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key logical relationships and

workflows derived from the available data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://datasheets.scbt.com/sc-225885.pdf
https://datasheets.scbt.com/sc-225885.pdf
https://www.fishersci.com/store/msds?partNumber=AC440370050&productDescription=3-%28DIMETHYLAMINO%29-2-METH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Isobutyraldehyde + Dimethylamine + Formaldehyde 80-120°C
1.5-4 bar
pH 9-11

1-6 hours

React under 3-Dimethylamino-2,2-dimethylpropanalYields

Safety and Handling Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Dimethylamino-2-methyl-2-propenal: A Technical
Safety and Data Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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